3-[(Benzo[1,3]dioxol-5-ylmethyl)-amino]-propan-1-OL hydrochloride

• IUPAC Name: 3-(1,3-benzodioxol-5-ylmethylamino)propan-1-ol;hydrochloride
• InChI: InChI=1S/C11H15NO3.ClH/c13-5-1-4-12-7-9-2-3-10-11(6-9)15-8-14-10;/h2-3,6,12-13H,1,4-5,7-8H2;1H
• InChI Key: TWNMYAPEVFOYFH-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNCCCO.Cl
• Molecular Formula: C11H16ClNO3
• Molecular Weight: 245.70 g/mol

Description

The compound “3-[(Benzo[1,3]dioxol-5-ylmethyl)-amino]-propan-1-OL hydrochloride” is a biochemical for proteomics research. It has a molecular formula of C11H15NO3•HCl and a molecular weight of 245.70.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, diselenide was transformed into various synthetically important unsymmetrical monoselenides by cleavage of Se–Se bond with sodium borohydride or rongalite followed by addition of suitable electrophiles.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzo[1,3]dioxol-5-ylmethyl group attached to an amino-propan-1-OL group. The exact 3D structure would need to be determined by techniques such as X-ray crystallography.

Chemical Reactions Analysis

While specific chemical reactions involving this compound have not been detailed in the search results, similar compounds have been used in various chemical reactions. For instance, diselenide was transformed into various synthetically important unsymmetrical monoselenides.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a molecular formula of C11H15NO3•HCl and a molecular weight of 245.70.

Scientific Research Applications

Antitumor Activity

• Some studies have evaluated the antitumor potential of this compound. Notably, certain derivatives exhibited potent growth inhibition properties against human cancer cell lines. .

Safety And Hazards

The compound is classified as Acute Tox. 4 Oral - Eye Irrit. 2 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). Precautionary measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and providing appropriate exhaust ventilation at places where dust is formed.

Future Directions

The compound and its derivatives could be further explored for their potential applications in proteomics research and as pharmaceutical agents. Further studies could also focus on optimizing the synthesis process and investigating the detailed mechanism of action.